molecular formula CoSm B078871 Samarium cobalt CAS No. 12017-68-4

Samarium cobalt

Cat. No.: B078871
CAS No.: 12017-68-4
M. Wt: 209.3 g/mol
InChI Key: KPLQYGBQNPPQGA-UHFFFAOYSA-N
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Description

Cobalt, compound with samarium (51): , also known as samarium-cobalt (SmCo) alloy, is a type of rare-earth magnet. This compound is composed of five atoms of cobalt and one atom of samarium. It is known for its exceptional magnetic properties, including high magnetic energy product, high coercive force, and excellent thermal stability. These attributes make it a valuable material in various high-performance applications, particularly in the field of permanent magnets .

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of cobalt, compound with samarium (5:1), typically involves the reduction of samarium oxide (Sm2O3) with cobalt metal at high temperatures. The process can be carried out in a vacuum or inert atmosphere to prevent oxidation. The reaction is as follows:

Sm2O3+5Co2SmCo5+3O2Sm2O3 + 5Co \rightarrow 2SmCo5 + 3O2 Sm2O3+5Co→2SmCo5+3O2

The resulting samarium-cobalt alloy is then subjected to further processing, such as sintering, to achieve the desired magnetic properties .

Industrial Production Methods: In industrial settings, the production of samarium-cobalt magnets involves melting the raw materials in an induction furnace, followed by casting the molten alloy into molds. The cast alloy is then crushed into a fine powder, which is compacted and sintered to form the final magnet. The sintering process is crucial for achieving the desired microstructure and magnetic properties .

Chemical Reactions Analysis

Types of Reactions: Cobalt, compound with samarium (5:1), primarily undergoes oxidation and reduction reactions. It is highly resistant to oxidation and corrosion, which makes it suitable for use in harsh environments. under extreme conditions, it can react with oxygen to form oxides such as samarium oxide (Sm2O3) and cobalt oxide (Co3O4) .

Common Reagents and Conditions:

    Oxidation: The compound can be oxidized using oxygen or air at elevated temperatures.

    Reduction: Reduction can be achieved using hydrogen gas or other reducing agents at high temperatures.

Major Products Formed:

Scientific Research Applications

Cobalt, compound with samarium (5:1), has a wide range of scientific research applications due to its unique magnetic properties. Some of the key applications include:

    Permanent Magnets: Used in high-performance permanent magnets for motors, generators, and magnetic bearings.

    Aerospace: Employed in aerospace applications due to its high thermal stability and resistance to demagnetization.

    Medical Devices: Utilized in medical devices such as MRI machines and surgical instruments.

    Electronics: Used in electronic devices, including sensors, actuators, and microwave components.

    Industrial Machinery: Applied in various industrial machinery for its high magnetic energy product and durability

Comparison with Similar Compounds

Uniqueness of Cobalt, Compound with Samarium (5:1):

Properties

CAS No.

12017-68-4

Molecular Formula

CoSm

Molecular Weight

209.3 g/mol

IUPAC Name

cobalt;samarium

InChI

InChI=1S/Co.Sm

InChI Key

KPLQYGBQNPPQGA-UHFFFAOYSA-N

SMILES

[Co].[Co].[Co].[Co].[Co].[Sm]

Canonical SMILES

[Co].[Sm]

12017-68-4

Pictograms

Irritant

Related CAS

12187-46-1
12305-84-9
12017-43-5

Synonyms

samarium cobalt
SmCo5

Origin of Product

United States

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